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Compound of Interest

Compound Name: PRL 3195

Cat. No.: B15141186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the reconstitution and preparation of stock

solutions of PRL 3195, a somatostatin-14 analog. Given that specific solubility data for PRL
3195 is not readily available, these guidelines are based on general principles for handling

peptides of similar characteristics.

Product Information
PRL 3195 is a synthetic peptide analog of somatostatin with a high affinity for the somatostatin

receptor subtype 5 (sst5). As a peptide, its solubility is governed by its amino acid composition,

including its overall charge and hydrophobicity.

Table 1: Summary of PRL 3195 Characteristics and Handling
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Property Value Source

Molecular Weight 1177.85 g/mol

Appearance White powder or solid [1]

Storage Conditions 2-8°C in a dry, cool place

Recommended Solvents
General peptide solvents (see

protocol below)
General Peptide Guidelines

Stock Solution Storage
Aliquot and store at -20°C or

-80°C
General Peptide Guidelines

Experimental Protocols
To prepare a stock solution of a specific concentration, use the following formula:

Volume of Solvent (mL) = [Amount of PRL 3195 (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mM) x 1000

Example: To prepare a 10 mM stock solution from 1 mg of PRL 3195:

Volume of Solvent (mL) = [1 mg / 1177.85 g/mol ] / 10 mM * 1000 = 0.0849 mL or 84.9 µL

Since specific solubility data for PRL 3195 is unavailable, a step-wise approach is

recommended to determine the optimal solvent. It is crucial to test the solubility of a small

amount of the peptide first.

Materials:

PRL 3195 powder

Sterile, nuclease-free water

Dimethyl sulfoxide (DMSO)

0.1% Acetic Acid in sterile water

0.1% Ammonium Hydroxide in sterile water
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Vortex mixer

Ultrasonic bath

Sterile polypropylene tubes

Procedure:

Initial Solubility Test:

Begin with a small, accurately weighed amount of PRL 3195.

To determine if the peptide is acidic or basic, its isoelectric point (pI) would be needed. As

this is not available, start with the most common solvents for peptides.

Solvent Selection:

Step 2a: Sterile Water: Add a small amount of sterile water to the peptide. Vortex briefly. If

it does not dissolve, proceed to the next step.

Step 2b: Acidic Solution: If the peptide is suspected to be basic, add a small amount of

0.1% acetic acid. Vortex. Many basic peptides will dissolve in an acidic solution.

Step 2c: Basic Solution: If the peptide is suspected to be acidic, add a small amount of

0.1% ammonium hydroxide. Vortex. Many acidic peptides will dissolve in a basic solution.

Step 2d: Organic Solvent: If the peptide is hydrophobic, it may not dissolve in aqueous

solutions. In this case, use a minimal amount of DMSO to dissolve the peptide. Once fully

dissolved, the solution can be diluted with an aqueous buffer appropriate for the

experiment. Peptides with a high percentage of hydrophobic residues are generally poorly

soluble in aqueous solutions; for these, dissolving in 100% organic solvent like DMSO,

DMF, or acetonitrile is recommended before further dilution[1].

Aiding Dissolution:

If the peptide is slow to dissolve, brief sonication in an ultrasonic bath can be beneficial.

Be cautious to avoid excessive heating of the sample.
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Preparation of Stock Solution:

Once a suitable solvent is identified, carefully add the calculated volume of the solvent to

the vial containing the PRL 3195 powder.

Cap the vial tightly and vortex until the powder is completely dissolved. A clear solution

with no visible particulates should be obtained.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Store the aliquots at -20°C or -80°C for long-term stability.

Visualizations
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Caption: Workflow for PRL 3195 stock solution preparation.
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This diagram illustrates a generalized signaling pathway for a somatostatin analog like PRL
3195, which is known to act on somatostatin receptors (SSTRs), a family of G-protein coupled

receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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